Cas no 13307-77-2 (Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-)

• Product Name: Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
• CAS No: 13307-77-2
• MF: C₂₀H₁₈OS
• MW: 306.421324253082
• CID: 223521
• PubChem ID: 298573
• Update Time: 2025-04-19

Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-phenyl-a-[(phenylthio)methyl]-
• 1,1-diphenyl-2-phenylsulfanylethanol
• (1-Hydroxy-1,1-diphenyl-ethyl-2)-phenyl-sulfid
• 1,1-diphenyl-2-(phenylsulfanyl)ethanol
• 1,1-Diphenyl-2-(phenylthio)-aethanol
• AC1L6TBH
• NSC170766
• Phenyl-< (2,2-diphenyl-2-hydroxy)-ethyl> -sulfid
• 13307-77-2
• DTXSID30305434
• NSC-170766

• Inchi： 1S/C20H18OS/c21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-22-19-14-8-3-9-15-19/h1-15,21H,16H2
• InChI Key： XMRXBDQBIIJEBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C1C=CC=CC=1)(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 306.10794
• Monoisotopic Mass: 306.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.71480